Cas no 22043-16-9 (Hydrazinecarbothioamide,2-[(3,4,5-trimethoxyphenyl)methylene]-)

• Product Name: Hydrazinecarbothioamide,2-[(3,4,5-trimethoxyphenyl)methylene]-
• CAS No: 22043-16-9
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 290182
• PubChem ID: 6861395
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(3,4,5-trimethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(3,4,5-trimethoxyphenyl)methylene]-
• 3,4,5-trimethoxy-benzaldehyde dimethyl acetal
• 3,4,5-Trimethoxybenzaldehyde dimethylacetal
• 3,4,5-Trimethoxybenzaldehyde thiosemicarbazone
• 3,4,5-trimethoxy-benzaldehyde-thiosemicarbazone
• 3,4,5-Trimethoxy-benzaldehyd-thiosemicarbazon
• 479888_ALDRICH
• AC1N5E09
• ACMC-1AUO6
• Benzene,5-(dimethoxymethyl)-1,2,3-trimethoxy-
• CTK5A9691
• SureCN9135690
• AKOS003408329
• SR-01000198146-1
• SR-01000198146
• NSC-153160
• BDBM50356194
• NSC153160
• [(E)-(3,4,5-trimethoxyphenyl)methylideneamino]thiourea
• AB00075088-01
• CHEMBL499789
• 22043-16-9
• HMS550N14

• Inchi： 1S/C11H15N3O3S/c1-15-8-4-7(6-13-14-11(12)18)5-9(16-2)10(8)17-3/h4-6H,1-3H3,(H3,12,14,18)/b13-6+
• InChI Key： DMATYSZHGOMQEH-AWNIVKPZSA-N
• SMILES： S=C(N)N/N=C/C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 269.08355
• Monoisotopic Mass: 269.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.26
• Boiling Point: 415.4°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.567
• PSA: 78.1
• LogP: 1.97070